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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Performance and Application

The selection of appropriate dyes is critical in various scientific and industrial applications, from

textile engineering to the development of advanced materials. This guide provides a

comprehensive benchmark of the traditional nitrodiphenylamine dye, Disperse Yellow 42,

against a selection of modern azo and coumarin-based disperse dyes. The following objective

comparison, supported by experimental data, aims to inform the selection process for

researchers and professionals seeking optimal performance characteristics for their specific

applications.

Executive Summary
Disperse Yellow 42 has long been a staple for dyeing polyester fibers, offering good overall

fastness properties.[1] However, advancements in dye chemistry have led to the development

of modern disperse dyes with enhanced performance in key areas such as light fastness, wash

fastness, and sublimation fastness. This guide will demonstrate that while Disperse Yellow 42
remains a viable option, several modern alternatives, including Disperse Yellow 54, Disperse

Yellow 114, Disperse Yellow 163, Disperse Yellow 211, and Disperse Yellow 82, offer superior

properties that may be better suited for high-performance applications.
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The performance of disperse dyes is primarily evaluated by their resistance to various

environmental and chemical stressors. The following tables summarize the key fastness

properties of Disperse Yellow 42 and a selection of modern alternatives. Fastness is typically

graded on a scale of 1 to 8 for light fastness (with 8 being the highest) and 1 to 5 for other

fastness properties (with 5 being the best).

Table 1: Light Fastness Comparison

Dye Name C.I. Name
Chemical
Class

Light Fastness
(ISO)

Light Fastness
(AATCC)

Disperse Yellow

42
10338

Nitrodiphenylami

ne
7[1] 6-7[1]

Disperse Yellow

54
- Quinophthalone 7-8[2] -

Disperse Yellow

114
128455 Azo 7[3] 6-7

Disperse Yellow

163
111235 Azo 7 -

Disperse Yellow

211
- Azo 6-7 6

Disperse Yellow

82
551200 Coumarin 4-5 4

Table 2: Wash Fastness Comparison (Staining)
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Dye Name C.I. Name
Wash Fastness
(ISO) - Staining

Wash Fastness
(AATCC) - Staining

Disperse Yellow 42 10338 5 5

Disperse Yellow 54 - 5 -

Disperse Yellow 114 128455 4-5 4-5

Disperse Yellow 163 111235 5 -

Disperse Yellow 211 - 4-5 -

Disperse Yellow 82 551200 5 -

Table 3: Sublimation Fastness Comparison

Dye Name C.I. Name
Sublimation Fastness
(ISO)

Disperse Yellow 42 10338 -

Disperse Yellow 54 - 4

Disperse Yellow 114 128455 4-5

Disperse Yellow 163 111235 5

Disperse Yellow 211 - 4

Disperse Yellow 82 551200 4-5

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparison

tables. These protocols are based on internationally recognized standards to ensure

reproducibility and accuracy.

High-Temperature Exhaust Dyeing of Polyester
This method is commonly used for applying disperse dyes to polyester fibers.
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Preparation of the Dyebath:

A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 10:1).

A dispersing agent is added to ensure uniform dye dispersion.

The pH of the dyebath is adjusted to a weakly acidic range (typically 4.5-5.5) using a

suitable buffer like acetic acid.

The disperse dye is pre-dispersed in a small amount of water before being added to the

dyebath.

Dyeing Procedure:

The polyester substrate is introduced into the dyebath at room temperature.

The temperature is raised to 130°C at a controlled rate (e.g., 2°C/minute).

Dyeing is carried out at 130°C for 60 minutes to allow for dye penetration and fixation

within the polyester fibers.

After-treatment (Reduction Clearing):

After dyeing, the fabric is rinsed thoroughly.

A reduction clearing bath is prepared with sodium hydrosulfite and a caustic soda solution

at 70-80°C.

The dyed fabric is treated in this bath for 15-20 minutes to remove any unfixed dye from

the fiber surface, which is crucial for achieving good wash fastness.

The fabric is then rinsed and neutralized.

Color Fastness to Light (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Apparatus: A xenon arc lamp apparatus is used as the light source.
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Procedure:

A specimen of the dyed textile is exposed to the light from the xenon arc lamp under

specified conditions of temperature and humidity.

Simultaneously, a set of blue wool standards (rated 1-8) is exposed under the same

conditions.

The exposure is continued until a specified change in color of the test specimen or the

blue wool standards is observed.

Assessment: The light fastness of the specimen is assessed by comparing the change in its

color with that of the blue wool standards. The rating is the number of the blue wool standard

that shows a similar degree of fading.

Color Fastness to Washing (ISO 105-C06)
This test is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

Apparatus: A suitable washing machine (e.g., a Launder-Ometer) is used.

Procedure:

A specimen of the dyed textile is stitched together with a multifiber adjacent fabric

(containing strips of different fibers like acetate, cotton, nylon, polyester, acrylic, and wool).

The composite specimen is then washed in a solution containing a standard detergent

under specified conditions of temperature, time, and mechanical agitation.

Assessment:

After washing and drying, the change in color of the specimen is assessed using the Grey

Scale for assessing change in color.

The degree of staining on each of the component fibers of the multifiber fabric is assessed

using the Grey Scale for assessing staining.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Color Fastness to Sublimation (ISO 105-P01)
This test measures the resistance of the color of textiles to the action of heat, as in processes

like calendering or heat-setting.

Apparatus: A heating device capable of maintaining a precise temperature is used.

Procedure:

A specimen of the dyed textile is placed between two pieces of undyed fabric of the same

kind.

The composite specimen is subjected to a specified temperature (e.g., 180°C, 210°C) for

a set duration (e.g., 30 seconds) under a specific pressure.

Assessment:

The change in color of the test specimen is assessed using the Grey Scale.

The degree of staining of the adjacent undyed fabric is assessed using the Grey Scale.

Visualizing the Workflow and Decision-Making
Process
To further clarify the experimental and selection process, the following diagrams are provided in

the DOT language for Graphviz.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dyeing Process

Fastness Testing

Analysis

Dye Selection
(e.g., Disperse Yellow 42)

High-Temperature
Dyeing (130°C)

Substrate Preparation
(Polyester Fabric)

Reduction Clearing

Light Fastness
(ISO 105-B02)

Wash Fastness
(ISO 105-C06)

Sublimation Fastness
(ISO 105-P01)

Data Analysis &
Comparison

Click to download full resolution via product page

Caption: Experimental workflow for benchmarking disperse dyes.
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Caption: Decision tree for selecting a suitable disperse yellow dye.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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